Potassium (4-cbz-aminophenyl)trifluoroborate
Overview
Description
Potassium (4-cbz-aminophenyl)trifluoroborate, also known as Potassium[4-[(benzyloxycarbonyl)amino]phenyl]trifluoroborate, is a useful research chemical . Its CAS number is 850623-45-9 .
Molecular Structure Analysis
The molecular formula of Potassium (4-cbz-aminophenyl)trifluoroborate is C14H12BF3KNO2 . The IUPAC name is potassium;trifluoro- [4- (phenylmethoxycarbonylamino)phenyl]boranuide .Chemical Reactions Analysis
Potassium trifluoroborates are versatile coupling partners and are present as reagents in a vast array of C–C bond forming reactions . They offer several advantages over the corresponding boronic acids and esters .Physical And Chemical Properties Analysis
Potassium (4-cbz-aminophenyl)trifluoroborate has a molecular weight of 333.16 . It has a melting point of 250-266℃ . It should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Synthesis of Difluoroboranes
Potassium (4-cbz-aminophenyl)trifluoroborate serves as a precursor for the synthesis of difluoroboranes. These compounds are revealed upon the addition of a strong Lewis base to the potassium trifluoroborate salts, providing a stable route to these reactive species . Difluoroboranes have applications in organic synthesis and materials science due to their reactivity.
Cross-Coupling Reactions
This compound is used extensively in metal-catalyzed cross-coupling reactions. Its stability and reactivity make it an excellent coupling partner for forming carbon-carbon bonds . This is particularly valuable in the pharmaceutical industry for the synthesis of complex molecules.
Precursors for Ionic Liquids
Potassium (4-cbz-aminophenyl)trifluoroborate can act as a precursor for the creation of ionic liquids . Ionic liquids are salts in the liquid state at room temperature and are used as solvents and electrolytes due to their low volatility and high thermal stability.
Intermediates in Synthetic Pathways
The compound finds use as an intermediate in various synthetic pathways. Its stability and non-hygroscopic nature allow for easy handling and storage, making it a convenient intermediate for synthesizing a wide range of chemical entities .
Development of Boron-based Pharmaceuticals
The boron moiety in potassium (4-cbz-aminophenyl)trifluoroborate is of particular interest in the development of boron-based pharmaceuticals. Boron-containing drugs have shown promise in treating different diseases, including cancer .
Material Science Applications
In material science, potassium (4-cbz-aminophenyl)trifluoroborate is used to modify surface properties and create novel materials. Its boron content can be used to introduce boron into materials, which can alter their physical properties, such as hardness and resistance to heat .
Safety and Hazards
Potassium (4-cbz-aminophenyl)trifluoroborate is harmful by inhalation, in contact with skin, and if swallowed . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Potassium (4-cbz-aminophenyl)trifluoroborate is primarily used in research and development It’s known that boron-containing compounds like this one are often used in the synthesis of pharmaceuticals and fine chemicals .
Mode of Action
It’s known that organotrifluoroborates, such as this compound, are often used as nucleophilic coupling partners in metal-catalyzed cross-coupling reactions . These reactions are typically catalyzed by metals such as copper, rhodium, nickel, or palladium .
Action Environment
The action, efficacy, and stability of Potassium (4-cbz-aminophenyl)trifluoroborate can be influenced by various environmental factors. For instance, the safety data sheet advises against breathing its dust, fume, gas, mist, vapors, or spray, and recommends using personal protective equipment and ensuring adequate ventilation . It’s also advised to store the compound in a locked up place .
properties
IUPAC Name |
potassium;trifluoro-[4-(phenylmethoxycarbonylamino)phenyl]boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BF3NO2.K/c16-15(17,18)12-6-8-13(9-7-12)19-14(20)21-10-11-4-2-1-3-5-11;/h1-9H,10H2,(H,19,20);/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADBHDDIXRRMUNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=C(C=C1)NC(=O)OCC2=CC=CC=C2)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BF3KNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60647713 |
Source
|
| Record name | Potassium (4-{[(benzyloxy)carbonyl]amino}phenyl)(trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60647713 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
850623-45-9 |
Source
|
| Record name | Potassium (4-{[(benzyloxy)carbonyl]amino}phenyl)(trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60647713 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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